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Compound of Interest

Compound Name: Methyl glycinate

Cat. No.: B1584228 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents like methyl glycinate are paramount to ensuring laboratory

safety and environmental compliance. This guide provides essential, step-by-step procedures

for the safe disposal of methyl glycinate in its common forms, including the hydrochloride salt

and solutions.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to adhere to standard laboratory safety

protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling methyl
glycinate. This includes:

Eye Protection: Safety goggles with side shields are essential to protect against splashes.[1]

[2]

Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for

any signs of degradation before use.[1]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[1]
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Ventilation: Handle methyl glycinate in a well-ventilated area, such as a chemical fume hood,

to minimize inhalation of any dust or vapors.[1]

Spill Response: In the event of a spill, evacuate personnel from the immediate area. For solid

spills, sweep up the material and place it in a suitable, labeled container for disposal. For liquid

spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and collect it into a

labeled container for hazardous waste disposal.[1] Avoid generating dust during cleanup.[3] Do

not allow the chemical to enter drains.[1]

Disposal Procedures for Methyl Glycinate
The appropriate disposal method for methyl glycinate depends on its form (solid hydrochloride

salt or free ester solution) and the quantity to be discarded. Most safety data sheets for methyl
glycinate hydrochloride indicate that it is not classified as a hazardous substance for transport.

[3][4][5] However, it is crucial to consult and adhere to all local, regional, and national

regulations regarding chemical waste disposal.[3]

Step 1: Waste Identification and Segregation

Characterize the Waste: Determine if the waste is solid methyl glycinate hydrochloride or a

solution of methyl glycinate. Note any solvents or other chemicals present in the solution,

as this will affect the disposal route.

Segregate from Incompatibles: Methyl glycinate should be kept away from strong oxidizing

agents.[6] Store waste in a designated area away from incompatible chemicals.

Step 2: Containerization and Labeling

Select an Appropriate Container: Use a chemically compatible and properly sealed container

for waste collection. The original container is often a good choice if it is in good condition.[5]

Label the Container: Clearly label the waste container with "Hazardous Waste," the full

chemical name ("Waste Methyl Glycinate" or "Waste Methyl Glycinate Hydrochloride"),

and the approximate concentration and volume.

Step 3: Disposal Path Determination
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For Small Quantities (grams or milliliters) of Methyl Glycinate Hydrochloride (Solid):

While some non-hazardous, water-soluble solids may be eligible for drain disposal in very small

quantities with copious amounts of water, it is generally not recommended for amines or amino

acid derivatives due to the potential for noxious odors and impact on aquatic life. The most

prudent approach is to collect it for chemical waste pickup.

For Larger Quantities and All Solutions:

Collection for Licensed Disposal: This is the most recommended and safest method. Collect

the methyl glycinate waste in a properly labeled container as described above.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to schedule a pickup for hazardous waste. Do not mix methyl glycinate waste with other

waste streams unless explicitly permitted by your EHS department.

Incineration: A licensed chemical destruction plant will likely use controlled incineration with

flue gas scrubbing for disposal.[1]

Disposal of Empty Containers:

Empty containers that held methyl glycinate should be triple-rinsed with a suitable solvent

(e.g., water). The rinsate should be collected and disposed of as hazardous waste. After

rinsing, the container can often be disposed of as regular trash, but be sure to deface the

original label.[1]

Quantitative Data Summary
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Parameter Value Source

Chemical Formula C₃H₇NO₂ (Methyl Glycinate) [1]

C₃H₈ClNO₂ (Methyl Glycinate

HCl)
[6]

Melting Point
173 - 177 °C (Methyl Glycinate

HCl)
[6]

Solubility Water soluble [6]

Incompatible Materials Strong oxidizing agents [6]

Hazardous Decomposition

Products

Nitrogen oxides (NOx), Carbon

monoxide (CO), Carbon

dioxide (CO₂), Hydrogen

chloride gas (for the

hydrochloride salt)

[6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of methyl
glycinate.
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Caption: Decision workflow for the disposal of methyl glycinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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